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Compound of Interest

Compound Name: Ethyl 4-aminocinnamate

CAS No.: 5048-82-8

Cat. No.: B1331338

Get Quote

An In-depth Technical Guide to the Core Properties of Ethyl 4-aminocinnamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-aminocinnamate is a bifunctional organic molecule that has garnered significant

interest within the scientific community. As an ester of 4-aminocinnamic acid, it possesses a

unique electronic and structural profile, featuring a primary aromatic amine, an α,β-unsaturated

ester, and a phenyl ring. This combination of functional groups imparts a versatile reactivity that

makes it a valuable intermediate and building block in diverse fields, ranging from medicinal

chemistry to advanced materials science. This guide provides a comprehensive overview of its

fundamental properties, synthesis, reactivity, and applications, offering field-proven insights for

professionals engaged in research and development.

Chemical and Physical Properties
Ethyl 4-aminocinnamate is typically encountered as a light yellow or off-white crystalline solid

at room temperature. Its core physicochemical properties are essential for its application in
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synthesis and formulation, dictating parameters such as solvent selection, reaction

temperature, and purification methods.

Property Value Reference(s)

IUPAC Name
ethyl (E)-3-(4-

aminophenyl)prop-2-enoate
[1]

CAS Number 5048-82-8 [1]

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

Appearance
Light yellow to off-white

crystalline solid
[2]

Melting Point 70-74 °C

Boiling Point 347 °C at 760 mmHg

Density 1.13 g/cm³

Flash Point 192.9 °C

Solubility

Insoluble in water. Soluble in

various organic solvents

including ethanol,

Dimethylformamide (DMF),

and Dichloromethane (DCM).

[3][4][5][6]

Storage
Store under inert gas (Nitrogen

or Argon) at 2–8 °C.
[7]

Spectroscopic Profile
The structural characterization of Ethyl 4-aminocinnamate is unequivocally established

through standard spectroscopic techniques. The data presented below are foundational for

reaction monitoring and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-aminocinnamate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-aminocinnamate
https://www.scribd.com/document/949649774/Metal-Free-Rapid-and-Highly-Chemoselective-Reduction-of-Aromatic-Nitro-Compounds-at-Room-Temperature
https://pubs.rsc.org/en/content/articlepdf/2023/ob/d3ob00381g
https://pubs.rsc.org/en/content/articlehtml/2023/ob/d3ob00381g
https://pubs.rsc.org/En/content/articlelanding/1949/jr/jr9490003304/unauth
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chembk.com/en/chem/Ethyl%204-aminocinnamate
https://www.benchchem.com/product/b1331338/docs?utm_src=pdf-body#ethyl-4-aminocinnamate-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The proton and carbon NMR spectra provide a complete map of the molecule's structure. The

trans-configuration of the alkene is confirmed by the large coupling constant (J = 16.2 Hz)

between the vinylic protons.[2]

¹H NMR (400 MHz, CDCl₃): δ 7.60 (d, J = 16.2 Hz, 1H, Ar-CH=CH), 7.33 (d, J = 8.5 Hz, 2H,

Ar-H ortho to CH=CH), 6.64 (d, J = 8.5 Hz, 2H, Ar-H ortho to NH₂), 6.23 (d, J = 16.2 Hz, 1H,

Ar-CH=CH), 4.24 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 3.98 (s, 2H, NH₂), 1.32 (t, J = 7.2 Hz, 3H,

OCH₂CH₃).[2]

¹³C NMR (101 MHz, CDCl₃): δ 167.9 (C=O), 148.9 (C-NH₂), 145.0 (Ar-CH=CH), 130.0 (Ar-C

ortho to CH=CH), 124.7 (Ar-C ipso to CH=CH), 114.9 (Ar-C ortho to NH₂), 113.7 (Ar-

CH=CH), 60.3 (OCH₂CH₃), 14.5 (OCH₂CH₃).[2]

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the key functional groups. Data is available in public

databases such as SpectraBase, typically acquired via techniques like Attenuated Total

Reflectance (ATR) or as a cast film from a solvent like chloroform.[8] Key expected absorptions

include N-H stretching from the amine, C=O stretching from the ester, C=C stretching from the

alkene, and C-O stretching.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. For Ethyl 4-
aminocinnamate, the expected molecular ion peak [M]⁺ would be at m/z 191.23. Electrospray

ionization (ESI) would likely show the protonated molecule [M+H]⁺ at m/z 192.24.[4]

Synthesis and Purification
A reliable and frequently cited method for the laboratory-scale synthesis of Ethyl 4-
aminocinnamate is the chemical reduction of its nitro precursor, Ethyl 4-nitrocinnamate. The

causality behind this choice lies in the commercial availability of the starting material and the

high efficiency of nitro group reductions. The Stannous Chloride (SnCl₂) method is a classic

and robust choice for this transformation.[5]
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Experimental Protocol: Reduction of Ethyl 4-
nitrocinnamate
Objective: To synthesize Ethyl 4-aminocinnamate via the reduction of the nitro group of Ethyl

4-nitrocinnamate using stannous chloride.

Materials:

Ethyl 4-nitrocinnamate

Stannous chloride (SnCl₂·2H₂O)

Glacial acetic acid

Concentrated hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution

Ethanol

Sodium dithionite (optional, for ensuring complete reduction)

Deionized water

Ice

Procedure:

In a round-bottom flask, dissolve Ethyl 4-nitrocinnamate (1.0 eq.) in a minimal amount of hot

glacial acetic acid.

To this hot solution, cautiously add stannous chloride (approx. 4-5 eq.) followed by

concentrated hydrochloric acid.

Heat the reaction mixture to boiling under reflux. The progress can be monitored by TLC until

the starting material is consumed.

Once the reaction is complete, pour the mixture onto crushed ice.
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Carefully neutralize the acidic solution by adding an excess of aqueous sodium hydroxide

until the solution is strongly basic and tin salts have precipitated.

Filter the crude product precipitate.

For purification, dissolve the crude solid in ethanol. If necessary, treat with a small amount of

aqueous sodium dithionite to reduce any remaining nitro or intermediate species.

Filter the hot ethanol solution to remove any insoluble materials.

Allow the filtrate to cool, inducing crystallization of the pure Ethyl 4-aminocinnamate. The

product can be further purified by recrystallization from aqueous ethanol.[5]
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Starting Materials

Reaction & Workup

Purification

Ethyl 4-nitrocinnamate

1. Dissolve in hot
Acetic Acid

SnCl2·2H2O / HCl

2. Add SnCl2 / HCl

Glacial Acetic Acid

3. Heat to Reflux

4. Pour onto Ice

5. Neutralize with NaOH

6. Filter Crude Product

7. Dissolve in Ethanol

8. Recrystallize

Pure Ethyl 4-aminocinnamate
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Amide Derivatives Cross-linked Polymers

Amine Nucleophilicity
(e.g., Acylation)

  -NH₂

Alkene Reactivity
(e.g., [2+2] Cycloaddition)

  C=C

Click to download full resolution via product page

Caption: Key reactive sites of Ethyl 4-aminocinnamate.

Applications in Drug Development and Materials
Science
The versatile structure of Ethyl 4-aminocinnamate makes it a valuable component in several

high-tech applications.

Pharmaceutical Intermediate: It serves as a key building block for the synthesis of complex

therapeutic agents. Researchers have incorporated it into novel peptidomimetic structures

designed as inhibitors of viral proteases, such as those from SARS-CoV-2 and Hepatitis C

virus. [3][9][10]Its structure allows it to act as a linker, connecting recognition elements to

electrophilic "warheads" that target cysteine residues in enzyme active sites. [10]* Materials

Science: The ability of the cinnamate moiety to undergo photodimerization is the basis for its

use in smart materials. When grafted onto polymer backbones like polyphosphazenes, it

enables the creation of materials that can be cross-linked with UV light and have their cross-

links reversed with different wavelengths, leading to self-healing or remendable properties.

[11][12]* Cosmetics and Skincare: Cinnamate derivatives are known for their ability to absorb

UV radiation. Consequently, Ethyl 4-aminocinnamate and related structures are explored
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for use as UV-filtering agents in sunscreens and other skincare products to protect against

sun damage. [13]

Safety and Handling
As with any laboratory chemical, proper handling of Ethyl 4-aminocinnamate is crucial to

ensure personnel safety. It is classified as an irritant.

Hazard Type GHS Information Precautionary Measures

Skin Irritation H315: Causes skin irritation

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Irritation
H319: Causes serious eye

irritation

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
H335: May cause respiratory

irritation

P261: Avoid breathing dust.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Incompatibilities Strong oxidizing agents
Avoid contact with strong

oxidizers. [14]

Storage
Store at 2-8 °C under an inert

atmosphere.

Keep container tightly closed

in a dry and well-ventilated

place. [7]

Data compiled from references.[1][6][7]

Conclusion
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Ethyl 4-aminocinnamate is a molecule of significant utility, bridging the gap between

fundamental organic synthesis and applied sciences. Its well-defined physicochemical

properties, predictable reactivity, and straightforward synthesis make it an accessible and

powerful tool for researchers. Its demonstrated applications as a precursor to potent enzyme

inhibitors and as a functional component in self-healing materials underscore its continuing

relevance in both drug discovery and materials innovation. This guide serves as a foundational

resource, enabling scientists and developers to harness the full potential of this versatile

chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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